Cas no 589-09-3 (N-Allyaniline)

• Product Name: N-Allyaniline
• CAS No: 589-09-3
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD00008638
• CID: 375540
• PubChem ID: 68525
• Update Time: 2025-04-19

N-Allyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-2-propen-1-yl-
• N-Allylaniline
• N-prop-2-enylaniline
• N-Allyaniline

• MDL： MFCD00008638
• Inchi： 1S/C9H11N/c1-2-8-10-9-6-4-3-5-7-9/h2-7,10H,1,8H2
• InChI Key： LQFLWKPCQITJIH-UHFFFAOYSA-N
• SMILES： N(CC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 133.08900
• Monoisotopic Mass: 133.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Transparent yellow to reddish brown liquid
• Density: 0.982 g/mL at 25 °C(lit.)
• Boiling Point: 218-220 °C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.563(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 12.03000
• LogP: 2.35750
• pka: 4.17(at 25℃)

N-Allyaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons